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Compound of Interest

Compound Name:
2-Hydroxynaphthalene-5-sulfonic

acid

CAS No.: 20386-27-0

Cat. No.: B3368052

Get Quote

Executive Summary & Chemical Identity
2-Hydroxynaphthalene-5-sulfonic acid is a naphthalene derivative primarily encountered as

a minor kinetic byproduct (typically <2.5% yield) during the sulfonation of 2-naphthol.[1] Unlike

its thermodynamically stable isomers—Schaeffer’s Acid (2,6-isomer) and Crocein Acid (2,8-

isomer)—the 2,5-isomer is rarely isolated as a pure commercial commodity. Consequently, its

solubility data is best understood in the context of isomeric separation and mother liquor

retention.

Nomenclature & Isomer Alert
Researchers frequently encounter ambiguity in naphthalene sulfonate nomenclature. Ensure

you are targeting the correct isomer:
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Common
Name

IUPAC Name Substituents CAS No.[2][3] Status

Target

Compound

2-

Hydroxynaphthal

ene-5-sulfonic

acid

2-OH, 5-SO₃H 20386-27-0 Minor Impurity

Schaeffer's Acid

6-

Hydroxynaphthal

ene-2-sulfonic

acid

2-OH, 6-SO₃H 93-01-6 Major Product

L-Acid

1-

Hydroxynaphthal

ene-5-sulfonic

acid

1-OH, 5-SO₃H 117-59-9 Dye Intermediate

Tobias Acid

Precursor

2-

Hydroxynaphthal

ene-1-sulfonic

acid

2-OH, 1-SO₃H 567-47-5 Kinetic Product

Solubility Thermodynamics & Data
While pure experimental tables for the 2,5-isomer are rare due to its transient nature in

synthesis, its solubility behavior is governed by the amphiphilic nature of the naphthalene core

balanced against the hydrophilic sulfonate group.

Comparative Solubility Landscape
In aqueous acidic media (sulfonation mixtures), the solubility order dictates the purification

strategy. The 2,5-isomer exhibits higher aqueous solubility than the 2,6-isomer (Schaeffer’s

acid), causing it to remain in the filtrate during recrystallization.

Table 1: Comparative Solubility of Naphthol Sulfonates (Aqueous, 25°C)
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Compound
Solubility ( g/100
mL)

Phase Behavior in
Acid (pH < 1)

Separation Logic

2-Hydroxy-5-sulfonic

(Target)

High (>20 g)

[Inferred]
Remains Soluble

Remains in Mother

Liquor

2-Hydroxy-6-sulfonic

(Schaeffer)
Moderate (~3-5 g) Precipitates Filtered Cake

2-Hydroxy-1-sulfonic

(Oxy-Tobias)
Low (Unstable)

Isomerizes/Precipitate

s
Kinetic Control

| 1-Hydroxy-5-sulfonic (L-Acid) | Very High (>100 g) | Soluble | Salting Out Required |

Thermodynamic Parameters of Dissolution
For the 2-hydroxynaphthalene sulfonates, dissolution is typically endothermic (

) and driven by entropy (

).

Enthalpy of Fusion (

): ~30–40 kJ/mol (Typical for naphthalene sulfonates).

pKa Values:

: ~ -0.6 (Strong acid, fully dissociated in water).

: ~ 9.0–9.5 (Weakly acidic).

Experimental Protocols
Solubility Determination (Dynamic Method)
To generate precise data for your specific sample of 2-Hydroxynaphthalene-5-sulfonic acid
(or a mixture containing it), use the Dynamic Laser Monitoring Method.

Protocol:
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Preparation: Load excess solid solute into a jacketed equilibrium cell containing the solvent

(e.g., Water, 0.1 M H₂SO₄).

Equilibration: Stir at 400 rpm. Ramp temperature from 20°C to 80°C at 0.5°C/min.

Detection: Use a turbidity probe or laser transmissometer.

Dissolution Point: The temperature at which transmission reaches 100% (clear solution).

Recrystallization Point: Cool slowly; the temperature at which transmission drops (cloud

point).

Calculation: Plot

(mole fraction) vs.

. The slope corresponds to

.

Purification via Fractional Crystallization
This protocol isolates the stable 2,6-isomer while enriching the 2,5-isomer in the filtrate.

Sulfonation: React 2-naphthol with concentrated H₂SO₄ (98%) at 95°C.

Quenching: Pour reaction mass into ice water (ratio 1:2).

Primary Filtration: Filter the precipitated 2-Hydroxynaphthalene-6-sulfonic acid (Schaeffer’s

Acid).

Filtrate Analysis: The filtrate contains the 2-Hydroxynaphthalene-5-sulfonic acid and

disulfonated byproducts.

Isolation of 2,5-Isomer (Research Scale):

Neutralize filtrate with Ca(OH)₂ to remove excess sulfate as CaSO₄ (gypsum).

Filter gypsum.
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Concentrate the filtrate under vacuum.

Add NaCl to "salt out" the sodium sulfonate salts.

Perform fractional recrystallization from Ethanol/Water (80:20). The 2,5-isomer salt is

typically more soluble in ethanol than the disulfonates.

Visualization: Isomer Separation Workflow
The following diagram illustrates the fate of the 2,5-isomer during standard workup procedures.
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Caption: Separation pathway showing the retention of the high-solubility 2,5-isomer in the

mother liquor during Schaeffer's acid production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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